3-(4-Iodophenyl)-5-methyl-1,2,4-oxadiazole

• Molecular Formula: C9H7IN2O
• Molecular Weight: 286.07 g/mol
• IUPAC Name: 3-(4-iodophenyl)-5-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C9H7IN2O/c1-6-11-9(12-13-6)7-2-4-8(10)5-3-7/h2-5H,1H3
• InChI Key: KINUYNIEUDZWDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CC=C(C=C2)I

Description

3-(4-Iodophenyl)-5-methyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C9H7IN2O and its molecular weight is 286.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Acetyl chloride (1.62 ml) was added to a solution of 4-iodobenzamidoxime (5.24 g) in pyridine (35 ml) at ambient temperature. The reaction mixture was heated at reflux for 3 hours. The mixture was cooled to ambient temperature, evaporated and ice-water was added to the residue. The solid was collected by filtration, washed with water and recrystallised from acetonitrile to give 3-(4-iodophenyl)-5-methyl-1,2,4-oxadiazole (4.43 g), m.p. 121°-122° C.; microanalysis found: C, 37.6; H, 2.4; N, 9.7%; C9H7IN2O requires: C, 37.8; H, 2.47; N, 9.79%; NMR: 2.66(3H,s), 7.77(2H,dd) and 7.94(2H,dd); m/z 287(M+H).

Synthesis routes and methods II

Procedure details

To a solution of the product obtained in Step B above (9.7 g, 31.9 mmol) in 300 ml of toluene there are added 150 mg of para-toluenesulphonic acid and the reaction mixture is heated at reflux, using a Dean-Stark installation, for 24 hours. The mixture is evaporated to dryness and dried using a vacuum pump.